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Compound of Interest

Compound Name: Cesium-136

Cat. No.: B081885

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
properties of the radioisotope Cesium-136 (13°Cs). The information is curated for researchers,
scientists, and professionals in drug development who may encounter or utilize this isotope in
their work. This document summarizes its nuclear characteristics, chemical behavior,
production methods, and the experimental techniques used for its analysis.

Physical and Nuclear Properties of Cesium-136

Cesium-136 is a radioactive isotope of the alkali metal cesium. Its nucleus contains 55 protons
and 81 neutrons. The key physical and nuclear data for Cesium-136 are summarized in the
table below for ease of reference and comparison.
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Property

Value

Half-life (T¥2)

13.01 days[1][2]

Decay Mode

Beta minus (B-)[1][2]

Decay Product

Barium-136 (13°Ba) (stable)[1][2]

Maximum Beta Decay Energy

2.5482 MeV[1][2]

Atomic Mass 135.90731 g/mol [2][3]
Specific Activity 2.75 x 10*> Bq/g[4]
Nuclear Spin and Parity 5+[4]

Isomeric State 138mCs[1][2]

Isomer Half-life

17.5 seconds[1][2]

Isomer Excitation Energy

517.9 keV[1][2]

Chemical Properties of Cesium-136

As an isotope of cesium, Cesium-136 exhibits chemical properties identical to that of stable

cesium (133Cs). Cesium is the most electropositive and alkaline of the stable elements.[5] Itis a

soft, silvery-gold alkali metal that is liquid at or near room temperature.[6]

Key chemical characteristics include:

¢ High Reactivity: Cesium is highly reactive and pyrophoric, meaning it can ignite

spontaneously in air.[7] It reacts explosively with water, even at low temperatures, to form

cesium hydroxide (CsOH), the strongest known base.[1][8]

» Oxidation State: Cesium has only one common oxidation state: +1.[1][8]

e Compound Formation: Cesium readily forms compounds with halogens and other

nonmetals. Common compounds include Cesium Chloride (CsCl), Cesium Carbonate
(Cs2C0:3), Cesium Hydroxide (CsOH), and Cesium Oxide (Cs20).[7] Most cesium salts are

generally very soluble in water.[1][8]
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Production of Cesium-136

Cesium-136 is not a naturally occurring isotope in significant quantities. It is primarily produced
through two main nuclear processes:

¢ Nuclear Fission: Cesium-136 is a fission product, generated from the nuclear fission of
actinides such as Uranium-235 and Plutonium-239 in nuclear reactors.[2][9][10][11]
However, its fission yield is relatively small.[12]

» Neutron Activation: It can also be formed via neutron capture by the long-lived Cesium-135
(13°Cs) isotope.[12] This process typically occurs within the high neutron flux environment of
a nuclear reactor.[2]

Experimental Protocols and Methodologies

While detailed, step-by-step experimental protocols for the determination of Cesium-136
properties are not readily available in open literature, the general methodologies employed for
the characterization of radionuclides are well-established.

Radionuclide Identification and Quantification: Gamma-
Ray Spectroscopy

Gamma-ray spectroscopy is a primary non-destructive technique for identifying and quantifying
gamma-emitting radionuclides like Cesium-136.[2]

Methodology Overview:
o Sample Preparation: A sample containing Cesium-136 is placed in a shielded detector.

o Detection: As 13°Cs decays, it beta decays to an excited state of Barium-136, which then de-
excites by emitting gamma rays with specific energies.[2] A high-purity germanium (HPGe)
detector is often used to detect these gamma rays.

o Spectral Analysis: The detector system records the energy of each detected gamma ray,
generating a gamma-ray spectrum. The spectrum will show characteristic photopeaks
corresponding to the energies of the gamma rays emitted from the de-excitation of 136Ba.
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e Quantification: The area under each photopeak is proportional to the activity of the
radionuclide in the sample, allowing for its quantification.

Half-Life Determination

The half-life of a radionuclide can be determined by measuring its activity over a period of time.

Methodology Overview:

Initial Measurement: The initial activity (count rate) of a Cesium-136 sample is measured
using a radiation detector like a Geiger-Muller counter or a gamma spectrometer.

o Time-Series Measurements: The activity of the sample is measured at regular intervals over
a period comparable to its half-life.

o Data Analysis: The natural logarithm of the count rate is plotted against time. This should
yield a straight line, as radioactive decay follows first-order kinetics.

o Calculation: The decay constant (A) is determined from the slope of the line. The half-life
(T¥2) is then calculated using the formula: T% = In(2) / A.[13][14][15]

Visualizations
Decay Scheme of Cesium-136

The following diagram illustrates the beta decay of Cesium-136 to the stable Barium-136.
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Caption: Beta decay pathway of Cesium-136 to stable Barium-136.

Conceptual Experimental Workflow for Cesium-136
Analysis
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This diagram outlines a conceptual workflow for the production and subsequent analysis of
Cesium-136.
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Caption: Conceptual workflow for Cesium-136 production and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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